Cas no 727-98-0 (2-(Trifluoromethyl)benzhydrol)

• Product Name: 2-(Trifluoromethyl)benzhydrol
• CAS No: 727-98-0
• MF: C₁₄H₁₁F₃O
• MW: 252.231754541397
• CID: 562837
• PubChem ID: 2777401
• Update Time: 2025-04-19

2-(Trifluoromethyl)benzhydrol Chemical and Physical Properties

Names and Identifiers

• Phenyl(2-(trifluoromethyl)phenyl)methanol
• 2-(Trifluoromethyl)benzhydrol
• phenyl-[2-(trifluoromethyl)phenyl]methanol
• 727-98-0
• AKOS003583261
• FT-0608955
• AKOS016844143
• DTXSID10380507
• MFCD00014396
• A837620
• SCHEMBL3289370
• CS-0204773
• Benzenemethanol,a-phenyl-2-(trifluoromethyl)-
• 2-(Trifluoromethyl)benzhydrol, 97%

• MDL： MFCD00014396
• Inchi： 1S/C14H11F3O/c15-14(16,17)12-9-5-4-8-11(12)13(18)10-6-2-1-3-7-10/h1-9,13,18H
• InChI Key： RMAICPATZGPCIL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1C=CC=CC=1)O)(F)F

Computed Properties

• Exact Mass: 252.07600
• Monoisotopic Mass: 252.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.311 g/mL at 25 °C(lit.)
• Boiling Point: 273-274 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.537(lit.)
• PSA: 20.23000
• LogP: 3.78710
• Solubility: Not determined

2-(Trifluoromethyl)benzhydrol Security Information

• Hazard Statement： Flammable
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：FLAMMABLE
• Risk Phrases：R36/37/38